Cas no 2567496-03-9 (Lithium(1+) 3-hydroxypent-4-ynoate)
Lithium(1+) 3-hydroxypent-4-ynoate Chemical and Physical Properties
Names and Identifiers
-
- lithium(1+) 3-hydroxypent-4-ynoate
- 2567496-03-9
- EN300-27699209
- Lithium(1+) 3-hydroxypent-4-ynoate
-
- MDL: MFCD32879177
- Inchi: 1S/C5H6O3.Li/c1-2-4(6)3-5(7)8;/h1,4,6H,3H2,(H,7,8);/q;+1/p-1
- InChI Key: NUEDJFJHSFLMQL-UHFFFAOYSA-M
- SMILES: OC(C#C)CC(=O)[O-].[Li+]
Computed Properties
- Exact Mass: 120.03987245g/mol
- Monoisotopic Mass: 120.03987245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4Ų
Lithium(1+) 3-hydroxypent-4-ynoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27699209-1g |
lithium(1+) 3-hydroxypent-4-ynoate |
2567496-03-9 | 91% | 1g |
$785.0 | 2023-09-10 | |
| Enamine | EN300-27699209-5g |
lithium(1+) 3-hydroxypent-4-ynoate |
2567496-03-9 | 91% | 5g |
$2277.0 | 2023-09-10 | |
| Enamine | EN300-27699209-10g |
lithium(1+) 3-hydroxypent-4-ynoate |
2567496-03-9 | 91% | 10g |
$3376.0 | 2023-09-10 | |
| Enamine | EN300-27699209-0.05g |
lithium(1+) 3-hydroxypent-4-ynoate |
2567496-03-9 | 91.0% | 0.05g |
$182.0 | 2025-03-20 | |
| Enamine | EN300-27699209-0.1g |
lithium(1+) 3-hydroxypent-4-ynoate |
2567496-03-9 | 91.0% | 0.1g |
$272.0 | 2025-03-20 | |
| Enamine | EN300-27699209-0.25g |
lithium(1+) 3-hydroxypent-4-ynoate |
2567496-03-9 | 91.0% | 0.25g |
$389.0 | 2025-03-20 | |
| Enamine | EN300-27699209-0.5g |
lithium(1+) 3-hydroxypent-4-ynoate |
2567496-03-9 | 91.0% | 0.5g |
$613.0 | 2025-03-20 | |
| Enamine | EN300-27699209-1.0g |
lithium(1+) 3-hydroxypent-4-ynoate |
2567496-03-9 | 91.0% | 1.0g |
$785.0 | 2025-03-20 | |
| Enamine | EN300-27699209-2.5g |
lithium(1+) 3-hydroxypent-4-ynoate |
2567496-03-9 | 91.0% | 2.5g |
$1539.0 | 2025-03-20 | |
| Enamine | EN300-27699209-5.0g |
lithium(1+) 3-hydroxypent-4-ynoate |
2567496-03-9 | 91.0% | 5.0g |
$2277.0 | 2025-03-20 |
Lithium(1+) 3-hydroxypent-4-ynoate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Lithium(1+) 3-hydroxypent-4-ynoate
Lithium(1+) 3-hydroxypent-4-ynoate (CAS No. 2567496-03-9): A Comprehensive Overview
Lithium(1+) 3-hydroxypent-4-ynoate (CAS No. 2567496-03-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of Lithium(1+) 3-hydroxypent-4-ynoate.
The chemical structure of Lithium(1+) 3-hydroxypent-4-ynoate is defined by its molecular formula C5H7LiO2. The compound features a pentynoic acid derivative with a hydroxyl group at the C3 position and a lithium ion as a counterion. This unique arrangement of functional groups imparts distinct chemical and physical properties to the molecule, making it an intriguing subject for both academic and industrial research.
Recent studies have focused on the synthesis of Lithium(1+) 3-hydroxypent-4-ynoate using various methodologies. One notable approach involves the reaction of 3-hydroxypent-4-ynoic acid with lithium hydroxide in an aqueous medium. This method yields high purity and yield, making it suitable for large-scale production. Another approach utilizes transition metal-catalyzed cross-coupling reactions, which offer enhanced selectivity and efficiency in the synthesis process.
The biological activities of Lithium(1+) 3-hydroxypent-4-ynoate have been extensively investigated in preclinical studies. One key area of interest is its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated promising results in reducing oxidative stress and protecting against cellular damage, making it a potential candidate for treating inflammatory diseases.
In the realm of neuropharmacology, Lithium(1+) 3-hydroxypent-4-ynoate has shown potential as a mood stabilizer. Lithium ions are known to modulate various signaling pathways in the brain, including those involved in neurotransmitter release and receptor function. Preclinical studies have indicated that this compound can effectively regulate mood disorders such as bipolar disorder and depression by modulating these pathways.
Beyond its therapeutic applications, Lithium(1+) 3-hydroxypent-4-ynoate has also been explored for its use in material science. Its unique chemical structure makes it suitable for applications in polymer chemistry, where it can be used as a building block for designing novel materials with specific properties. For instance, it has been utilized in the synthesis of conductive polymers and hydrogels, which have potential applications in electronic devices and tissue engineering.
The safety profile of Lithium(1+) 3-hydroxypent-4-ynoate is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, like any new chemical entity, ongoing research is necessary to fully understand its long-term effects and potential side effects.
In conclusion, Lithium(1+) 3-hydroxypent-4-ynoate (CAS No. 2567496-03-9) represents a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and material science. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in various scientific fields.
2567496-03-9 (Lithium(1+) 3-hydroxypent-4-ynoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)